Cas no 78261-65-1 (5'-Adenylic acid, N-(4-aminobutyl)-)

5'-Adenylic acid, N-(4-aminobutyl)- structure
78261-65-1 structure
Product Name:5'-Adenylic acid, N-(4-aminobutyl)-
CAS No:78261-65-1
MF:C14H23N6O7P
MW:418.342183351517
CID:534801
PubChem ID:11258605
Update Time:2025-04-19

5'-Adenylic acid, N-(4-aminobutyl)- Chemical and Physical Properties

Names and Identifiers

    • 5'-Adenylic acid, N-(4-aminobutyl)-
    • [(2R,3S,4R,5R)-5-[6-(4-aminobutylamino)purin-9-yl]-3,4-dihydroxyoxolan-2-yl]methyl dihydrogen phosphate
    • ((2R,3S,4R,5R)-5-(6-((4-Aminobutyl)amino)-9H-purin-9-yl)-3,4-dihydroxytetrahydrofuran-2-yl)methyl dihydrogen phosphate
    • {[(2R,3S,4R,5R)-5-{6-[(4-aminobutyl)amino]-9H-purin-9-yl}-3,4-dihydroxyoxolan-2-yl]methoxy}phosphonic acid
    • SCHEMBL4820076
    • DTXSID60460383
    • 78261-65-1
    • Inchi: 1S/C14H23N6O7P/c15-3-1-2-4-16-12-9-13(18-6-17-12)20(7-19-9)14-11(22)10(21)8(27-14)5-26-28(23,24)25/h6-8,10-11,14,21-22H,1-5,15H2,(H,16,17,18)(H2,23,24,25)/t8-,10-,11-,14-/m1/s1
    • InChI Key: SNUAPXPJVSPGRN-IDTAVKCVSA-N
    • SMILES: P(=O)(O)(O)OC[C@@H]1[C@H]([C@H]([C@H](N2C=NC3C(=NC=NC2=3)NCCCCN)O1)O)O

Computed Properties

  • Exact Mass: 418.13658409g/mol
  • Monoisotopic Mass: 418.13658409g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 6
  • Hydrogen Bond Acceptor Count: 12
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 9
  • Complexity: 556
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -5.4
  • Topological Polar Surface Area: 198Ų
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